Cas no 2375269-31-9 ((1,1-Dimethyl-4-phenylsilinan-4-yl)methanamine;hydrochloride)

• Product Name: (1,1-Dimethyl-4-phenylsilinan-4-yl)methanamine;hydrochloride
• CAS No: 2375269-31-9
• MF: C₁₄H₂₄ClNSi
• MW: 269.885563850403
• CID: 4787278
• Update Time: 2025-05-25

(1,1-Dimethyl-4-phenylsilinan-4-yl)methanamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1,1-Dimethyl-4-phenylsilinan-4-yl)methanamine;hydrochloride

• Inchi： 1S/C14H23NSi.ClH/c1-16(2)10-8-14(12-15,9-11-16)13-6-4-3-5-7-13;/h3-7H,8-12,15H2,1-2H3;1H
• InChI Key： HDYYBJQFIMLYCQ-UHFFFAOYSA-N
• SMILES： Cl.[Si]1(C)(C)CCC(C2C=CC=CC=2)(CN)CC1

Computed Properties

• Exact Mass: 269.1366540 g/mol
• Monoisotopic Mass: 269.1366540 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26
• Molecular Weight: 269.88

Additional information on (1,1-Dimethyl-4-phenylsilinan-4-yl)methanamine;hydrochloride

Introduction to (1,1-Dimethyl-4-phenylsilinan-4-yl)methanamine Hydrochloride (CAS No: 2375269-31-9)

The compound (1,1-Dimethyl-4-phenylsilinan-4-yl)methanamine hydrochloride (CAS No: 2375269-31-9) is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound, often referred to as DMPSA hydrochloride, is a derivative of silane-based compounds and exhibits unique properties that make it highly versatile for various applications.

DMPSA hydrochloride is characterized by its silicon-based structure, which plays a pivotal role in its chemical behavior. The molecule consists of a central silicon atom bonded to two methyl groups, a phenyl group, and an amino group. This configuration imparts stability, reactivity, and selectivity to the compound, making it suitable for use in advanced chemical reactions and material synthesis.

Recent studies have highlighted the potential of DMPSA hydrochloride in the development of novel materials for electronic applications. Researchers have explored its role as a precursor for the synthesis of silicon-based polymers and composites, which exhibit enhanced mechanical and thermal properties. These findings underscore the importance of understanding the chemical structure and reactivity of this compound in designing high-performance materials.

In addition to its material science applications, DMPSA hydrochloride has also been investigated for its potential in drug delivery systems. The compound's ability to form stable complexes with various biomolecules has been leveraged in the design of targeted drug delivery vehicles. This application highlights the compound's versatility and its potential impact on the pharmaceutical industry.

The synthesis of DMPSA hydrochloride involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Recent advancements in catalytic methods have enabled more efficient synthesis pathways, reducing production costs and improving scalability. These developments are crucial for expanding the industrial applications of this compound.

From an environmental perspective, the eco-friendly nature of DMPSA hydrochloride has been a topic of interest among researchers. Studies have shown that the compound exhibits low toxicity and biodegradability under specific conditions, making it a sustainable choice for various industrial processes.

In conclusion, (1,1-Dimethyl-4-phenylsilinan-4-yl)methanamine hydrochloride (CAS No: 2375269-31-9) is a multifaceted compound with promising applications across diverse fields. Its unique chemical properties, combined with recent research advancements, position it as a key player in the development of next-generation materials and technologies.